Cas no 71750-45-3 (Phenol, butyldinitro-,ammonium salt (9CI))
71750-45-3 structure
Product Name:Phenol, butyldinitro-,ammonium salt (9CI)
CAS No:71750-45-3
MF:C10H15N3O5
MW:257.243202447891
CID:569862
PubChem ID:138401749
Update Time:2025-04-19
Phenol, butyldinitro-,ammonium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, butyldinitro-,ammonium salt (9CI)
- ammonium butyldinitrophenolate
- azanium,4-butyl-2,3-dinitrophenolate
- ammonium 2-butyl-3,4-dinitrophenolate
- 4-Butyl-2,3-dinitrophenol--ammonia (1/1)
- DTXSID30992383
- 71750-45-3
-
- Inchi: 1S/C10H12N2O5.H3N/c1-2-3-4-7-5-6-8(13)10(12(16)17)9(7)11(14)15;/h5-6,13H,2-4H2,1H3;1H3
- InChI Key: MWNQUIQHHIGXNF-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C=1[N+](=O)[O-])[N+](=O)[O-])CCCC.N
Computed Properties
- Exact Mass: 257.10125
- Monoisotopic Mass: 257.10117059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 145.84
Phenol, butyldinitro-,ammonium salt (9CI) Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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